Cas no 685508-28-5 (cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid)

• Product Name: cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid
• CAS No: 685508-28-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD18089810
• CID: 831221
• PubChem ID: 24720913
• Update Time: 2025-06-08

cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2S)-rel-
• CIS-2-BENZYLOXYCARBONYLAMINOCYCLOBUTANECARBOXYLIC ACID
• cis-2-Benzyloxycarbonylaminocyclobutane-carboxylic acid
• (1S,2R)-2-(((benzyloxy)carbonyl)amino)cyclobutanecarboxylic acid
• (1S,2R)-2-{[(benzyloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid
• SCHEMBL10148184
• DTXSID30641001
• AS-71826
• MFCD03844615
• AKOS015950372
• J-520070
• 517913-99-4
• (1S,2R)-2-(((Benzyloxy)carbonyl)amino)cyclobutane-1-carboxylic acid
• (1S,2R)-2-(phenylmethoxycarbonylamino)cyclobutane-1-carboxylic acid
• 685508-28-5

• MDL： MFCD18089810
• Inchi： 1S/C13H15NO4/c15-12(16)10-6-7-11(10)14-13(17)18-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11+/m0/s1
• InChI Key： ZNRUEEQIUVKKBL-WDEREUQCSA-N
• SMILES： OC([C@H]1CC[C@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.10000
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.16690

Additional information on cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid

cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid (CAS No. 685508-28-5): An Overview of a Versatile Amino Acid Derivative

cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid (CAS No. 685508-28-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This amino acid derivative is characterized by its cis configuration, which imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid consists of a cyclobutane ring with a carboxylic acid group and a benzyloxycarbonyl (Cbz) protected amino group. The Cbz protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The cis configuration of the cyclobutane ring adds an additional layer of complexity and specificity to the molecule, which can be crucial for its biological activity.

In recent years, cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid in the development of novel inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to various diseases. The unique structure of this compound allows it to fit into specific binding pockets, thereby inhibiting PPIs with high selectivity and potency. This research opens up new avenues for the design of more effective therapeutic agents.

Another area where cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid has shown potential is in the field of enzyme inhibitors. Enzymes play a crucial role in many biological processes, and their inhibition can be a valuable strategy for treating various conditions. A recent study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in metabolic pathways associated with cancer cell proliferation. This finding suggests that cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid could serve as a lead compound for the development of new anticancer drugs.

The synthetic versatility of cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this compound as a starting point, researchers can generate diverse libraries of derivatives with varying functional groups and configurations, increasing the likelihood of discovering novel bioactive molecules.

In addition to its applications in drug discovery, cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid has also been explored for its potential use in materials science. Its unique structural features make it suitable for the design and synthesis of functional materials with specific properties, such as self-assembling peptides or stimuli-responsive polymers. These materials have potential applications in areas such as drug delivery systems, tissue engineering, and nanotechnology.

The safety profile of cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid is another important consideration for its use in pharmaceutical and materials science applications. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, cis-2-(benzyloxycarbonylamino)cyclobutanecarboxylic acid (CAS No. 685508-28-5) is a promising compound with a wide range of potential applications in both pharmaceutical research and materials science. Its unique chemical structure and versatile synthetic properties make it an attractive building block for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.